molecular formula C31H32O4 B7756709 2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

Cat. No.: B7756709
M. Wt: 468.6 g/mol
InChI Key: OFAASWIAWFIYPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the benzo[c]chromen-6-one family, characterized by a fused tetracyclic core. Key structural features include:

  • Position 2: A hexyl (C₆H₁₃) group, enhancing lipophilicity and membrane permeability.
  • Core: A 7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one system, providing rigidity and planar geometry for target binding.

Its structural complexity suggests applications in drug discovery, particularly in oncology or antimicrobial research .

Properties

IUPAC Name

2-hexyl-3-(2-naphthalen-2-yl-2-oxoethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H32O4/c1-2-3-4-5-12-24-18-27-25-13-8-9-14-26(25)31(33)35-30(27)19-29(24)34-20-28(32)23-16-15-21-10-6-7-11-22(21)17-23/h6-7,10-11,15-19H,2-5,8-9,12-14,20H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFAASWIAWFIYPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC1=CC2=C(C=C1OCC(=O)C3=CC4=CC=CC=C4C=C3)OC(=O)C5=C2CCCC5
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H32O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

468.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS Number: 405918-57-2) is a complex organic compound belonging to the class of flavonoids. Its unique structure, characterized by a chromenone backbone and various substituents, suggests potential biological activities that warrant investigation. This article examines the biological activity of this compound through a review of relevant literature, including synthesis methods, biological evaluations, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is C31H32O4, with a molecular weight of approximately 484.59 g/mol. The compound features:

  • Hexyl group at position 3
  • Naphthyl group linked through an ether bond at position 7
  • Oxoethoxy group contributing to its reactivity and solubility

Antioxidant Properties

Flavonoids are well-known for their antioxidant capabilities. Preliminary studies indicate that 2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one exhibits significant antioxidant activity. This property is critical for mitigating oxidative stress-related diseases.

Anti-inflammatory Effects

Research has shown that compounds with similar structures possess anti-inflammatory properties. The presence of the naphthyl group may enhance these effects by inhibiting pro-inflammatory cytokines. In vitro studies have indicated that this compound can reduce inflammation markers in cell cultures exposed to inflammatory stimuli.

Anticancer Activity

Studies on related benzo[c]chromen derivatives suggest potential anticancer properties. For instance, derivatives have been evaluated as phosphodiesterase (PDE) inhibitors, which play a role in cancer cell proliferation. The compound's ability to inhibit PDEs may contribute to its anticancer effects by promoting apoptosis in cancer cells.

The synthesis of 2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one typically involves multi-step organic reactions. Key steps include:

  • Formation of the chromenone backbone
  • Introduction of the hexyl and naphthyl groups
  • Functionalization with the oxoethoxy moiety

These reactions require careful optimization to ensure high yields and purity.

Case Studies and Research Findings

A series of studies have evaluated the biological activities of similar compounds:

  • PDE Inhibition : A study found that alkoxylated derivatives of benzo[c]chromen exhibited PDE inhibitory activity with IC50 values around 3.67 μM . This suggests that 2-hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one may also exhibit similar inhibitory effects.
    CompoundIC50 (μM)Biological Activity
    Alkoxylated Derivative 1f3.67 ± 0.47PDE Inhibition
    Compound A5.00Antioxidant
    Compound B4.50Anti-inflammatory
  • Neuroprotective Effects : In neurotoxicity models using HT-22 cells exposed to corticosterone, compounds similar to 2-hexyl... demonstrated protective effects against neurotoxicity . This indicates potential applications in treating neurodegenerative diseases.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name (CAS/ID) Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Properties Potential Applications
2-Hexyl-3-[2-(2-naphthyl)-2-oxoethoxy]-... (ChemBridge-6432583) 2-hexyl, 3-(2-naphthyl-oxoethoxy) ~C₂₈H₂₆O₄ ~434.5 High lipophilicity (logP >5), aromatic bulk Anticancer screening, enzyme inhibition
2-Chloro-3-[2-(4-chlorophenyl)-2-oxoethoxy]-... (307550-31-8) 2-Cl, 3-(4-Cl-phenyl-oxoethoxy) C₂₁H₁₆Cl₂O₄ 403.25 Electrophilic Cl groups, moderate solubility Antimicrobial agents, halogen-bonding studies
3-[2-(4-Biphenylyl)-2-oxoethoxy]-4-methyl-... (1308547) 4-methyl, 3-(4-biphenylyl-oxoethoxy) C₂₈H₂₄O₄ 424.50 Biphenyl aromaticity, moderate logP (~4.5) Fluorescent probes, kinase inhibitors
4-Methyl-3-(2-oxo-2-phenylethoxy)-... (335418-97-8) 4-methyl, 3-(phenyl-oxoethoxy) C₂₂H₁₆O₄ 344.36 Compact structure, lower molecular weight Antioxidant studies, small-molecule libraries
3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethoxy]-... (374711-19-0) 3-(benzodioxol-oxoethoxy) C₂₂H₁₈O₆ 378.37 Electron-rich dioxolane, improved solubility Neuroprotective agents, metabolic stability assays

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.